methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate
Overview
Description
“Methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate” is a chemical compound that belongs to the class of 1,2,3,4-tetrahydroisoquinolines . These compounds are known for their diverse biological activities against various infective pathogens and neurodegenerative disorders .
Synthesis Analysis
The synthesis of 1,2,3,4-tetrahydroisoquinolines typically involves the cyclization of an N-acyl derivative of β-phenylethylamine in the presence of a dehydrating agent such as POCl3, P2O5, ZnCl2 . The specific synthesis process for “this compound” is not explicitly mentioned in the available resources.Chemical Reactions Analysis
1,2,3,4-tetrahydroisoquinolines can undergo various chemical reactions. For instance, exclusive formation of C (1)-alkynylated tetrahydroisoquinolines (endo products) was observed in good to excellent yields . The specific chemical reactions involving “this compound” are not detailed in the available resources.Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 209.22 . Other physical and chemical properties are not provided in the available resources.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate involves the reaction of 7-fluoro-1,2,3,4-tetrahydroisoquinoline with ethyl chloroformate followed by methylation of the resulting carboxylic acid.", "Starting Materials": [ "7-fluoro-1,2,3,4-tetrahydroisoquinoline", "Ethyl chloroformate", "Methanol", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: 7-fluoro-1,2,3,4-tetrahydroisoquinoline is reacted with ethyl chloroformate in the presence of sodium hydroxide to form ethyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate.", "Step 2: The resulting carboxylic acid is then methylated using methanol and hydrochloric acid as a catalyst to form methyl 7-fluoro-1,2,3,4-tetrahydroisoquinoline-8-carboxylate.", "Step 3: The product is purified by recrystallization from a mixture of methanol and water, and the final compound is obtained as a white solid." ] } | |
CAS RN |
1949793-33-2 |
Molecular Formula |
C11H12FNO2 |
Molecular Weight |
209.2 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
